Cas no 67945-22-6 (trans-diethyl caronate)

• Product Name: trans-diethyl caronate
• CAS No: 67945-22-6
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 967948
• PubChem ID: 75530030
• Update Time: 2025-04-19

trans-diethyl caronate Chemical and Physical Properties

Names and Identifiers

• trans-diethyl caronate
• diethyl (1S,2S)-3,3-dimethylcyclopropane-1,2-dicarboxylate
• ethyl (1S,3S)-3-(ethoxycarbonyl)-2,2-dimethylcyclopropanecarboxylate
• AKOS025213577
• trans-Diethyl3,3-dimethylcyclopropane-1,2-dicarboxylate
• 67945-22-6
• (1R,2R)-diethyl 3,3-dimethylcyclopropane-1,2-dicarboxylate
• Diethyl (1R,2R)-3,3-dimethylcyclopropane-1,2-dicarboxylate

• Inchi： 1S/C11H18O4/c1-5-14-9(12)7-8(11(7,3)4)10(13)15-6-2/h7-8H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： MPRMNWDIYNBXRC-YUMQZZPRSA-N
• SMILES： O(CC)C([C@@H]1[C@@H](C(=O)OCC)C1(C)C)=O

Computed Properties

• Exact Mass: 214.12100
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not available
• Density: 1.0010 (rough estimate)
• Boiling Point: 274.39°C (rough estimate)
• Flash Point: 120.8°C
• Refractive Index: 1.4425-1.4445
• PSA: 52.60000
• LogP: 1.38480
• Solubility: Not available

trans-diethyl caronate Security Information

• Safety Instruction： 24/25